Cas no 25253-46-7 (1,2:3,4-Di-O-isopropylidene-a-D-galacturonide)

1,2:3,4-Di-O-isopropylidene-α-D-galacturonide is a protected derivative of D-galacturonic acid, featuring isopropylidene groups at the 1,2 and 3,4 positions. This modification enhances stability by shielding reactive hydroxyl groups, making it particularly useful in synthetic chemistry and glycosylation reactions. The compound serves as a key intermediate in the synthesis of complex carbohydrates, glycoconjugates, and other galacturonic acid-based derivatives. Its rigid structure facilitates selective functionalization while minimizing unwanted side reactions. The isopropylidene protection also improves solubility in organic solvents, streamlining purification and handling. This reagent is valued for its reliability in controlled glycosidic bond formation, supporting research in carbohydrate chemistry and related fields.

1,2:3,4-Di-O-isopropylidene-a-D-galacturonide structure

25253-46-7 structure

Product Name:1,2:3,4-Di-O-isopropylidene-a-D-galacturonide

CAS No:25253-46-7

MF:C₁₂H₁₈O₇

MW:274.267124652863

CID:241614

Update Time:2025-05-28

1,2:3,4-Di-O-isopropylidene-a-D-galacturonide Chemical and Physical Properties

Names and Identifiers

- a-D-Galactopyranuronic acid,1,2:3,4-bis-O-(1-methylethylidene)-
- (3aR,5S,5aR,8aS,8bR)-2,2,7,7-tetramethyl-5,5a,8a,8b-tetrahydro-3aH-di[1,3]dioxolo[5,4-a:5',4'-d]pyran-5-carboxylic acid
- 1,2,3,4-Di-o-isopropylidene-alpha-d-galacturonic acid
- 1,2:3,4-DI-O-ISOPROPYLIDENE-A-D-GALACTURONIDE
- 1,2:3,4-Di-O-isopropylidene-a-D-galacturonide
- Inchi： 1S/C12H18O7/c1-11(2)16-5-6(17-11)8-10(15-7(5)9(13)14)19-12(3,4)18-8/h5-8,10H,1-4H3,(H,13,14)/t5-,6+,7+,8-,10-/m1/s1
- InChI Key： HDDAMQVWECBJLO-WASRKXDBSA-N
- SMILES： O1C(C)(C)O[C@H]2[C@@H](C(=O)O)O[C@H]3[C@@H]([C@@H]12)OC(C)(C)O3

Computed Properties

Exact Mass: 274.10500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 1

Experimental Properties

PSA: 83.45000
LogP: 0.46750

1,2:3,4-Di-O-isopropylidene-a-D-galacturonide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D525508-50mg	1,2:3,4-Di-O-isopropylidene-a-D-galacturonide	25253-46-7		50mg	$ 50.00	2022-06-05
TRC	D525508-100mg	1,2:3,4-Di-O-isopropylidene-a-D-galacturonide	25253-46-7		100mg	$ 70.00	2022-06-05
TRC	D525508-500mg	1,2:3,4-Di-O-isopropylidene-a-D-galacturonide	25253-46-7		500mg	$ 230.00	2022-06-05
Chemenu	CM344646-250mg	1,2,3,4-Di-o-isopropylidene-alpha-d-galacturonic acid	25253-46-7	95%+	250mg	$196	2024-07-28
Chemenu	CM344646-1g	1,2,3,4-Di-o-isopropylidene-alpha-d-galacturonic acid	25253-46-7	95%+	1g	$529	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1275621-250mg	1,2,3,4-Di-o-isopropylidene-α-d-galacturonic acid	25253-46-7	95%	250mg	￥1848	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1275621-1g	1,2,3,4-Di-o-isopropylidene-α-d-galacturonic acid	25253-46-7	95%	1g	￥4320	2023-04-14
1PlusChem	1P007OBZ-100mg	1,2:3,4-Di-O-isopropylidene-a-D-galacturonide	25253-46-7	95%	100mg	$106.00	2024-05-20
1PlusChem	1P007OBZ-250mg	1,2:3,4-Di-O-isopropylidene-a-D-galacturonide	25253-46-7	95%	250mg	$96.00	2025-02-22
1PlusChem	1P007OBZ-1g	1,2:3,4-Di-O-isopropylidene-a-D-galacturonide	25253-46-7	95%	1g	$356.00	2025-02-22